Cas no 865366-96-7 (Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)-)

Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)- structure
865366-96-7 structure
Product Name:Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)-
CAS No:865366-96-7
MF:C15H20O4
MW:264.316905021667
CID:718787
Update Time:2026-04-29

Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)-
    • Pentanedioic acid, 3-phenyl-, monobutyl ester, (3S)- (9CI)

Computed Properties

  • Exact Mass: 264.136
  • Monoisotopic Mass: 264.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
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